![molecular formula C14H19FN2O2 B6646250 N-[(4-fluoro-3-methylphenyl)methyl]-N-methylmorpholine-3-carboxamide](/img/structure/B6646250.png)
N-[(4-fluoro-3-methylphenyl)methyl]-N-methylmorpholine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(4-fluoro-3-methylphenyl)methyl]-N-methylmorpholine-3-carboxamide, also known as FMCM, is a chemical compound with potential applications in scientific research. It belongs to the class of morpholine carboxamides and has been found to have a wide range of biological activities. In
Mechanism of Action
The exact mechanism of action of N-[(4-fluoro-3-methylphenyl)methyl]-N-methylmorpholine-3-carboxamide is not fully understood. However, it has been found to interact with certain receptors and enzymes in the body, leading to its biological effects. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been found to activate the peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor involved in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of inflammation. This compound has also been found to inhibit the growth of certain cancer cells in vitro. Additionally, this compound has been shown to improve glucose and lipid metabolism in animal models of diabetes and obesity.
Advantages and Limitations for Lab Experiments
N-[(4-fluoro-3-methylphenyl)methyl]-N-methylmorpholine-3-carboxamide has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, making it readily available for use. This compound has also been found to have low toxicity in animal studies, making it a safe option for use in lab experiments. However, this compound has some limitations, including its limited solubility in water and its potential to interact with other receptors and enzymes in the body, leading to off-target effects.
Future Directions
There are several future directions for research on N-[(4-fluoro-3-methylphenyl)methyl]-N-methylmorpholine-3-carboxamide. One area of interest is the development of more potent and selective inhibitors of COX-2. Additionally, this compound has been found to have potential applications in the treatment of metabolic disorders such as diabetes and obesity. Further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.
In conclusion, this compound is a promising compound with potential applications in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various scientific research fields.
Synthesis Methods
N-[(4-fluoro-3-methylphenyl)methyl]-N-methylmorpholine-3-carboxamide can be synthesized using a multi-step process that involves the reaction of 4-fluoro-3-methylbenzylamine with morpholine-3-carboxylic acid followed by N-methylation using methyl iodide. The final product is obtained after purification using column chromatography.
Scientific Research Applications
N-[(4-fluoro-3-methylphenyl)methyl]-N-methylmorpholine-3-carboxamide has been found to have potential applications in various scientific research fields. It has been studied for its anti-inflammatory, analgesic, and anti-tumor properties. This compound has also been used as a tool to study the role of certain receptors and enzymes in biological systems.
Properties
IUPAC Name |
N-[(4-fluoro-3-methylphenyl)methyl]-N-methylmorpholine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19FN2O2/c1-10-7-11(3-4-12(10)15)8-17(2)14(18)13-9-19-6-5-16-13/h3-4,7,13,16H,5-6,8-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JETVGBDEHSVMPX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)CN(C)C(=O)C2COCCN2)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.